Cas no 4799-71-7 (1,3-Propanediol, 2-ethyl-2-[(phenylmethoxy)methyl]-)

• Product name: 1,3-Propanediol, 2-ethyl-2-[(phenylmethoxy)methyl]-
• CAS No: 4799-71-7
• MF: C₁₃H₂₀O₃
• MW: 224.2961
• CID: 1518532
• PubChem ID: 53806630

1,3-Propanediol, 2-ethyl-2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-ethyl-2-[(phenylmethoxy)methyl]-
• 2-[(benzyloxy)methyl]-2-ethylpropane-1,3-diol
• 2-Benzyloxymethyl-2-hydroxymethyl-butan-1-ol
• 2-Benzyloxymethyl-2-hydroxymethyl-butan-1ol
• DB-391213
• AT35913
• 4799-71-7
• FMEHNBNONBAREM-UHFFFAOYSA-N
• 2-((BENZYLOXY)METHYL)-2-ETHYLPROPANE-1,3-DIOL
• SCHEMBL8352022

• Inchi： InChI=1S/C13H20O3/c1-2-13(9-14,10-15)11-16-8-12-6-4-3-5-7-12/h3-7,14-15H,2,8-11H2,1H3
• InChI Key： FMEHNBNONBAREM-UHFFFAOYSA-N
• SMILES： CCC(CO)(CO)COCC1=CC=CC=C1

Computed Properties

• Exact Mass: 224.1413
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69